Cas no 874779-72-3 (4-(Pyridin-4-yl)pyrimidine-2-thiol)

4-(Pyridin-4-yl)pyrimidine-2-thiol is a heterocyclic compound featuring a pyrimidine core substituted with a pyridinyl group at the 4-position and a thiol group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol group offers versatile functionalization potential, enabling thioether formation or metal coordination, while the pyridine-pyrimidine scaffold contributes to strong binding affinity in medicinal chemistry applications. Its rigid, conjugated system may also enhance electronic properties in material science contexts. The compound's well-defined structure and bifunctional nature facilitate precise modifications, supporting its use in targeted molecular design.

4-(Pyridin-4-yl)pyrimidine-2-thiol structure

874779-72-3 structure

Product Name:4-(Pyridin-4-yl)pyrimidine-2-thiol

CAS No:874779-72-3

MF:C₉H₇N₃S

MW:189.236979722977

MDL:MFCD11558232

CID:2194400

PubChem ID:33782486

Update Time:2025-05-20

4-(Pyridin-4-yl)pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(Pyridin-4-yl)pyrimidine-2-thiol
- 6-pyridin-4-yl-1H-pyrimidine-2-thione
- NS-01743
- DTXSID70652893
- 4-(pyridin-4-yl)-1,2-dihydropyrimidine-2-thione
- 4-(pyridin-4-yl)-1H-pyrimidine-2-thione
- AC-33865
- AKOS005174906
- EN300-186365
- STL361591
- DB-348849
- 4-pyridin-4-ylpyrimidine-2-thiol
- 874779-72-3
- 6-(Pyridin-4-yl)pyrimidine-2(1H)-thione
- 4-pyridin-4-ylpyrimidine-2(1H)-thione
- AKOS002682441
- MFCD11558232
- BBL029968
- STL466955
- 4-(pyridin-4-yl)pyrimidine-2(1H)-thione
- CS-0268480
- ZJB77972
- MDL： MFCD11558232
- Inchi： 1S/C9H7N3S/c13-9-11-6-3-8(12-9)7-1-4-10-5-2-7/h1-6H,(H,11,12,13)
- InChI Key： BXIKZEVIUVMSNP-UHFFFAOYSA-N
- SMILES： S=C1N=CC=C(C2C=CN=CC=2)N1

Computed Properties

Exact Mass: 189.03606841g/mol
Monoisotopic Mass: 189.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 69.4Å²

4-(Pyridin-4-yl)pyrimidine-2-thiol Security Information

HazardClass：IRRITANT

4-(Pyridin-4-yl)pyrimidine-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	064792-500mg	4-Pyridin-4-ylpyrimidine-2(1H)-thione	874779-72-3		500mg	$237.00	2023-09-06
TRC	P995835-50mg	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3		50mg	$ 70.00	2022-06-03
TRC	P995835-100mg	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3		100mg	$ 95.00	2022-06-03
TRC	P995835-500mg	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3		500mg	$ 340.00	2022-06-03
Alichem	A029197913-1g	4-(4-Pyridinyl)pyrimidine-2-thiol	874779-72-3	97%	1g	$335.78	2023-08-31
Alichem	A029197913-5g	4-(4-Pyridinyl)pyrimidine-2-thiol	874779-72-3	97%	5g	$968.22	2023-08-31
eNovation Chemicals LLC	Y1226083-5g	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3	95%	5g	$950	2024-06-03
Ambeed	A370723-100mg	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3	95%	100mg	$53.0	2025-04-16
Ambeed	A370723-250mg	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3	95%	250mg	$85.0	2025-04-16
Ambeed	A370723-1g	4-(Pyridin-4-yl)pyrimidine-2-thiol	874779-72-3	95%	1g	$239.0	2025-04-16